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Compound of Interest

tert-Butoxy
Compound Name: o )
bis(dimethylamino)methane

Cat. No.: B148321

For researchers, scientists, and drug development professionals, ensuring safe handling of
reactive chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for tert-Butoxy bis(dimethylamino)methane, also known as
Bredereck's reagent. The following procedural guidance outlines operational steps, personal
protective equipment (PPE) requirements, and disposal plans to minimize risk and ensure
laboratory safety.

Hazard Identification and Personal Protective
Equipment

tert-Butoxy bis(dimethylamino)methane is a flammable liquid and vapor that can cause
significant health hazards.[1][2][3] It is known to cause skin irritation, and serious eye irritation,
and may lead to respiratory irritation.[2][3][4] Some safety data sheets also indicate that it can
cause burns to the skin, eyes, gastrointestinal tract, and respiratory system upon contact or
inhalation.[1] Therefore, strict adherence to recommended personal protective equipment is
critical.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

) Chemical safety goggles or a face shield are
Eye/Face Protection
mandatory to prevent eye contact.[2][5]

Wear appropriate protective gloves (e.g., nitrile
_ . rubber) and chemical-resistant clothing to
Skin Protection ) )
prevent skin exposure.[1][2] A lab coat is

required at a minimum.

Use in a well-ventilated area or a chemical fume
) ) hood.[1] If exposure limits may be exceeded or
Respiratory Protection o
irritation occurs, a NIOSH/MSHA approved

respirator should be used.[1][2]

Operational Handling and Storage

Proper operational procedures are essential to minimize exposure and prevent accidents.
Handling:

e Always handle tert-Butoxy bis(dimethylamino)methane within a certified chemical fume
hood to minimize inhalation exposure.[1]

o Keep the compound away from heat, sparks, open flames, and other sources of ignition.[1]

[2]
e Use non-sparking tools and explosion-proof equipment when handling the material.[2]
o Take precautionary measures against static discharge.[2]
» Avoid breathing vapors or mist.[1][2]
e Prevent contact with skin, eyes, and clothing.[1]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][2]
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e Some sources recommend storing in a freezer.[2]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release and First Aid Measures

Spill Response: In the event of a spill, immediately evacuate the area and remove all sources
of ignition.[1][2] Absorb the spill with an inert material such as vermiculite, sand, or earth, and
place it in a suitable, closed container for disposal.[1][2] Use spark-proof tools during cleanup.

[1]
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

 Inhalation: Remove the individual from exposure and move to fresh air immediately. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

¢ Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

All waste generated from the use of tert-Butoxy bis(dimethylamino)methane, including
contaminated materials and empty containers, must be treated as hazardous waste.[2] Dispose
of contents and containers in accordance with local, regional, and national hazardous waste
regulations.[2] Do not empty into drains.[2]

Quantitative Data Summary
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Property Value

Flash Point 41 °C (105.8 °F) - closed cup
Boiling Point 50 - 55 °C @ 15 mmHg
Density 0.844 g/mL at 25 °C
Refractive Index n20/D 1.422

Experimental Workflow

The following diagram illustrates the standard operating procedure for the safe handling of tert-
Butoxy bis(dimethylamino)methane from preparation to disposal.
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Handling & Experimentation
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Caption: Workflow for safe handling of tert-Butoxy bis(dimethylamino)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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